Cas no 1934439-67-4 (7-bromo-1H-pyrazolo4,3-cpyridin-4-amine)

• Product Name: 7-bromo-1H-pyrazolo4,3-cpyridin-4-amine
• CAS No: 1934439-67-4
• MF: C₆H₅BrN₄
• MW: 213.034699201584
• MDL: MFCD28969909
• CID: 5306042
• PubChem ID: 119054064
• Update Time: 2025-10-28

7-bromo-1H-pyrazolo4,3-cpyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[4,3-c]pyridin-4-amine, 7-bromo-
• 7-Bromo-1H-pyrazolo[4,3-c]pyridin-4-amine
• 7-Bromo-1H-pyrazolo[4,3-c]pyridin-4-ylamine
• 7-bromo-1H-pyrazolo4,3-cpyridin-4-amine

• MDL： MFCD28969909
• Inchi： 1S/C6H5BrN4/c7-4-2-9-6(8)3-1-10-11-5(3)4/h1-2H,(H2,8,9)(H,10,11)
• InChI Key： TYPBKUKWZSIFNA-UHFFFAOYSA-N
• SMILES： C1(N)=NC=C(Br)C2NN=CC1=2

Additional information on 7-bromo-1H-pyrazolo4,3-cpyridin-4-amine

Comprehensive Overview of 7-bromo-1H-pyrazolo[4,3-c]pyridin-4-amine (CAS No. 1934439-67-4)

The compound 7-bromo-1H-pyrazolo[4,3-c]pyridin-4-amine (CAS No. 1934439-67-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazolo[4,3-c]pyridine core substituted with a bromo group and an amine functionality, makes it a versatile intermediate for synthesizing biologically active compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate various enzymatic pathways.

In recent years, the demand for 7-bromo-1H-pyrazolo[4,3-c]pyridin-4-amine has surged due to its role in developing kinase inhibitors and GPCR-targeted therapies. These areas are hotspots in modern medicine, especially for treating cancers and inflammatory diseases. The compound’s bromine substitution enhances its reactivity, enabling precise modifications for structure-activity relationship (SAR) studies. This aligns with the growing trend of fragment-based drug design, where small molecules like this serve as building blocks for larger, more complex drugs.

From a synthetic chemistry perspective, CAS No. 1934439-67-4 is valued for its compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing diverse molecular architectures, a topic frequently searched by chemists in academic and industrial settings. The compound’s amine group also allows for further derivatization, making it a key player in combinatorial chemistry libraries.

Another area of interest is the compound’s potential in central nervous system (CNS) drug development. The pyrazolo[4,3-c]pyridine scaffold is known to penetrate the blood-brain barrier, a critical factor for treating neurological disorders. This has led to increased inquiries about its use in neurodegenerative disease research, particularly in targeting proteins like tau and alpha-synuclein.

Environmental and regulatory considerations are also shaping the discourse around 7-bromo-1H-pyrazolo[4,3-c]pyridin-4-amine. With the rise of green chemistry, researchers are exploring sustainable synthesis routes for this compound, minimizing hazardous byproducts. This aligns with broader industry trends toward eco-friendly pharmaceutical manufacturing, a topic frequently queried in scientific forums and search engines.

In summary, 7-bromo-1H-pyrazolo[4,3-c]pyridin-4-amine (CAS No. 1934439-67-4) is a multifaceted compound with applications spanning drug discovery, agrochemicals, and materials science. Its structural features and reactivity profile make it a valuable asset for researchers tackling some of today’s most pressing scientific challenges.